Cas no 4247-02-3 (Isobutylparaben)

• Product Name: Isobutylparaben
• CAS No: 4247-02-3
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD00020167
• CID: 44869
• PubChem ID: 87570886
• Update Time: 2025-05-24

Isobutylparaben Chemical and Physical Properties

Names and Identifiers

• Isobutyl 4-hydroxybenzoate
• 4-HYDROXYBENZOIC ACID ISOBUTYL ESTER
• ISOBUTYLPARABEN
• ISOBUTYL P-HYDROXYBENZOATE
• 2-methylpropyl4-hydroxybenzoate
• 4-hydroxy-benzoicaci2-methylpropylester
• Benzoicacid,4-hydroxy-,2-methylpropylester
• p-hydroxybenzoicacidisobutylester
• p-hydroxy-benzoicaciisobutylester
• p-oxybenzoesaureisobutylester
• PARA-HYDROXYBENZOICACIDISO-BUTYLESTER
• lsolbutyl p-hydroxybenzoate
• 4-Hydroxybenzoic acid isobutyl
• p-Hydroxybenzoic acid isobutyl
• Isobutyl 4-Hydroxybenzoate [for Biochemical Research]
• lsobutylparaben
• 2-Methylpropyl 4-hydroxybenzoate
• 2-Methylpropyl 4-Hydroxybenzoate (Isobutyl Parahydroxybenzoate)
• Isobutylparaben

• MDL： MFCD00020167
• Inchi： 1S/C11H14O3/c1-8(2)7-14-11(13)9-3-5-10(12)6-4-9/h3-6,8,12H,7H2,1-2H3
• InChI Key： XPJVKCRENWUEJH-UHFFFAOYSA-N
• SMILES： CC(COC(C1C=CC(O)=CC=1)=O)C
• BRN： 2642305

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5
• Molecular Weight: 194.23

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1050
• Melting Point: 75-80 °C
• Boiling Point: 302.3 °C at 760 mmHg
• Flash Point: 125.4 °C
• Refractive Index: 1.524
• Water Partition Coefficient: Insoluble in water.
• PSA: 46.53000
• LogP: 2.20500
• Solubility: Solubility in water (g/100mg)

Isobutylparaben Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303,H401
• Warning Statement： P273,P312,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 51/53
• Safety Instruction： S22-S24/25
• RTECS：DH2247000
• Hazardous Material Identification：
• Storage Condition：0-6°C
• HazardClass：9
• PackingGroup：Ⅲ
• Risk Phrases：R51/53
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Isobutylparaben

Isobutylparaben (CAS No. 4247-02-3): A Comprehensive Overview in Modern Chemical and Pharmaceutical Applications

Isobutylparaben, chemically known by the CAS number 4247-02-3, is a widely utilized compound in the field of pharmaceuticals and cosmetics. This compound, belonging to the paraben family, has garnered significant attention due to its antimicrobial properties and its role as a preservative. The structural uniqueness of Isobutylparaben lies in its isobutyl ester group, which contributes to its stability and efficacy in various formulations.

The primary use of Isobutylparaben is as a preservative in personal care products, pharmaceutical formulations, and industrial applications. Its ability to inhibit the growth of bacteria, fungi, and molds makes it an indispensable component in maintaining the integrity of products that require long shelf lives. Recent studies have highlighted its effectiveness in formulations exposed to varying environmental conditions, reinforcing its reliability as a preservative agent.

In the realm of pharmaceuticals, Isobutylparaben has been extensively studied for its potential applications in drug formulations. Research indicates that it can enhance the stability of active pharmaceutical ingredients (APIs) by preventing microbial contamination. This property is particularly crucial in liquid and semi-solid dosage forms where microbial growth can significantly compromise the efficacy and safety of the drug.

The chemical structure of Isobutylparaben, with its hydrophobic isobutyl group and hydrophilic benzoic acid moiety, allows it to effectively partition into both aqueous and lipid environments. This dual solubility makes it an excellent choice for a wide range of formulations, including creams, lotions, ointments, and oral suspensions. Such versatility has led to its incorporation into numerous over-the-counter (OTC) and prescription medications.

Recent advancements in cosmetic science have further expanded the applications of Isobutylparaben. Researchers have discovered that it can also act as a stabilizer in skincare products, preventing degradation of other active ingredients such as vitamins and antioxidants. This functionality has opened new avenues for developing high-performance cosmetic formulations that maintain their potency over extended periods.

The safety profile of Isobutylparaben has been thoroughly evaluated through numerous toxicological studies. These studies have consistently shown that it is well-tolerated by human skin and mucous membranes when used at recommended concentrations. However, like all chemical compounds, it is essential to use Isobutylparaben within prescribed limits to avoid any potential adverse effects.

In conclusion, Isobutylparaben (CAS No. 4247-02-3) stands out as a multifunctional compound with significant applications in both pharmaceuticals and cosmetics. Its antimicrobial properties, coupled with its stability-enhancing capabilities, make it an invaluable preservative in various formulations. As research continues to uncover new uses and benefits, the role of Isobutylparaben in modern chemical and pharmaceutical applications is poised to grow even further.